![molecular formula C27H22N3O3+ B1229657 3-Benzoylamino-1-[2-(4-benzoylamino-phenyl)-2-oxo-ethyl]-pyridinium](/img/structure/B1229657.png)
3-Benzoylamino-1-[2-(4-benzoylamino-phenyl)-2-oxo-ethyl]-pyridinium
Overview
Description
N-[4-[2-(3-benzamido-1-pyridin-1-iumyl)-1-oxoethyl]phenyl]benzamide is a member of benzamides.
Scientific Research Applications
Synthesis and Chemical Properties
- Methyl 2-Benzoylamino-3-dimethylaminopropenoate in Heterocyclic Systems Synthesis : This compound is used in the synthesis of 5,6-disubstituted 3-benzoylamino-2H-pyran-2-ones, prepared either from 1,3-dicarbonyl compounds or from ethyl 2-acyl-3-dimethylaminopropenoates and 2-(dimethylamino)methylene-1,3-diketones (Svete et al., 1990).
- Synthesis of Pyran Carboxylates : Ethyl or methyl 6-substituted 3-(benzoylamino)-2-oxo-2H-pyran-5-carboxylates and related compounds are synthesized for their potential activities, including local anesthetic and platelet antiaggregating effects (Mosti et al., 1994).
- In Organic Synthesis : Utilized in the preparation of 4-(Benzoylaminomethyl)pyridine 1-Oxides in the presence of acetic anhydride, leading to various dione products (Garrido et al., 1990).
Pharmaceutical Applications
- Anti-acetylcholinesterase Activity : 1-Benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, which include a similar structure, have been synthesized and evaluated for their anti-acetylcholinesterase activity, indicating potential use in antidementia treatments (Sugimoto et al., 1990).
Photophysical and Electrochemical Studies
- Luminescent Complexes : Tricarbonylrhenium(I) polypyridine estradiol complexes, including compounds with a similar structure, exhibit interesting photophysical and electrochemical properties, potentially useful in various scientific applications (Lo et al., 2006).
Dye and Pigment Applications
- Biscyanine Dye Synthesis : Used in the preparation of new biscyanine dyes, with analysis of electronic spectra and quantum-chemical simulation of isomers, indicating applications in the dye industry (Yelenich et al., 2014).
Crystal Structure Analysis
- Crystal Structure Characterization : The crystal and molecular structure of related compounds have been characterized, enhancing understanding of molecular interactions and structural properties (Kataeva et al., 2002).
properties
Product Name |
3-Benzoylamino-1-[2-(4-benzoylamino-phenyl)-2-oxo-ethyl]-pyridinium |
|---|---|
Molecular Formula |
C27H22N3O3+ |
Molecular Weight |
436.5 g/mol |
IUPAC Name |
N-[4-[2-(3-benzamidopyridin-1-ium-1-yl)acetyl]phenyl]benzamide |
InChI |
InChI=1S/C27H21N3O3/c31-25(20-13-15-23(16-14-20)28-26(32)21-8-3-1-4-9-21)19-30-17-7-12-24(18-30)29-27(33)22-10-5-2-6-11-22/h1-18H,19H2,(H-,28,29,31,32,33)/p+1 |
InChI Key |
VARJULNXGISUBP-UHFFFAOYSA-O |
SMILES |
C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)C[N+]3=CC=CC(=C3)NC(=O)C4=CC=CC=C4 |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)C[N+]3=CC=CC(=C3)NC(=O)C4=CC=CC=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
